Cas no 1718-17-8 (2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester)
2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester
-
- MDL: MFCD18413087
- Inchi: 1S/C12H9FO2/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h2-7H,1H3
- InChI Key: CMHPMYBDWOALOJ-UHFFFAOYSA-N
- SMILES: C1=C2C(C=CC=C2)=CC(F)=C1C(OC)=O
2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219001440-250mg |
Methyl 3-fluoronaphthalene-2-carboxylate |
1718-17-8 | 98% | 250mg |
700.40 USD | 2021-06-15 | |
| Alichem | A219001440-500mg |
Methyl 3-fluoronaphthalene-2-carboxylate |
1718-17-8 | 98% | 500mg |
1,029.00 USD | 2021-06-15 | |
| Alichem | A219001440-1g |
Methyl 3-fluoronaphthalene-2-carboxylate |
1718-17-8 | 98% | 1g |
1,718.70 USD | 2021-06-15 | |
| eNovation Chemicals LLC | Y1190059-1g |
Methyl 3-Fluoro-2-naphthoate |
1718-17-8 | 95% | 1g |
$1210 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1190059-1g |
Methyl 3-Fluoro-2-naphthoate |
1718-17-8 | 95% | 1g |
$1210 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1190059-1g |
Methyl 3-Fluoro-2-naphthoate |
1718-17-8 | 95% | 1g |
$1210 | 2025-02-25 |
2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester
Introduction to 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester (CAS No. 1718-17-8)
2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester, identified by the CAS number 1718-17-8, is a fluorinated naphthalene derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The structural uniqueness of 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester lies in the presence of a fluorine atom at the 3-position of the naphthalene ring, which is coupled with a methyl ester group at the carboxyl position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacological properties. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can lead to improved drug efficacy, reduced toxicity, and prolonged half-life. The fluorinated naphthalene derivatives, such as 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester, are no exception and have been explored for their potential in various therapeutic areas.
One of the most compelling aspects of 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged its structural framework to develop compounds with targeted biological activities. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The ability to fine-tune the chemical properties of these derivatives allows for the optimization of drug-like characteristics, making them attractive candidates for further development.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery. The fluoro-substituted naphthalenes are particularly noteworthy due to their versatility and potential therapeutic benefits. 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester serves as a building block for synthesizing molecules that can interact with specific biological pathways. This has led to its incorporation into various research projects aimed at developing treatments for chronic diseases and infections.
Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how fluorine substitution affects molecular behavior. These tools have enabled researchers to predict the binding modes and interactions of 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester with biological targets with high accuracy. This has accelerated the discovery process and facilitated the design of more effective drug candidates.
The synthesis of 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 3-position is particularly challenging due to its sensitivity to various reaction conditions. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations.
In conclusion, 2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester (CAS No. 1718-17-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.
1718-17-8 (2-Naphthalenecarboxylic acid, 3-fluoro-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)